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Introduction
S-phase kinase-associated protein 2 (Skp2) is a critical component of the Skp1-Cullin-1-F-box

(SCF) E3 ubiquitin ligase complex, which plays a pivotal role in cell cycle progression and

tumorigenesis. Overexpressed in a variety of human cancers, including non-small cell lung

cancer (NSCLC), Skp2 targets several tumor suppressor proteins, most notably p27Kip1, for

ubiquitination and subsequent proteasomal degradation. This activity promotes cell proliferation

and contributes to cancer development and progression. SZL P1-41, a specific small-molecule

inhibitor of Skp2, has emerged as a promising therapeutic agent in cancer research. This

document provides detailed application notes and protocols for the use of SZL P1-41 in lung

cancer research, intended for researchers, scientists, and professionals in drug development.

Mechanism of Action
SZL P1-41 functions by directly binding to Skp2 and preventing its interaction with Skp1, a

crucial step for the assembly and activity of the SCF-Skp2 E3 ligase complex.[1][2][3] This

inhibition leads to the accumulation of p27, a cyclin-dependent kinase inhibitor, which in turn

induces cell cycle arrest, cellular senescence, and apoptosis in cancer cells.[2][3] Furthermore,

inhibition of Skp2 by SZL P1-41 has been shown to suppress aerobic glycolysis, a metabolic

hallmark of cancer cells.[2]
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Data Presentation
In Vitro Efficacy of SZL P1-41 in Lung Cancer Cells

Cell Line Cancer Type IC50 Value
Treatment
Duration

Reference

H460
Non-Small Cell

Lung Cancer
5.15 µM 4 days [4]

In Vivo Efficacy of SZL P1-41 in Lung Cancer Xenograft
Model

Cell Line
Animal
Model

Dosage
Administrat
ion Route

Outcome Reference

A549 Nude Mice 40-80 mg/kg
Intraperitonea

l (i.p.)

Potent

inhibition of

tumor growth

[3]

Signaling Pathway
The following diagram illustrates the signaling pathway affected by SZL P1-41 in lung cancer

cells.
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[https://www.benchchem.com/product/b15565147#application-of-szl-p1-41-in-lung-cancer-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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